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Compound of Interest

Compound Name: 2-Isopropylcyclohexanol

Cat. No.: B1266409

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of 2-
isopropylcyclohexanol, a key physical property for its application in research and
development. This document summarizes available data, details experimental protocols for
boiling point determination, and presents a logical workflow for this analytical procedure.

Data Presentation: Physical Properties of 2-
Isopropylcyclohexanol

2-Isopropylcyclohexanol exists as a mixture of stereoisomers, primarily the cis and trans
diastereomers. While an experimentally determined boiling point for the isomeric mixture is
available, specific experimental values for the individual cis and trans isomers are not readily
found in prominent chemical databases.
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Experimental Protocols for Boiling Point
Determination

The boiling point of a liquid is a fundamental physical property, defined as the temperature at
which its vapor pressure equals the pressure of the gas above it.[1] Accurate determination of
the boiling point is crucial for substance identification, purity assessment, and process design.
Two common methods for determining the boiling point of a liquid organic compound like 2-
isopropylcyclohexanol are detailed below.

Method 1: Distillation Method

This method is suitable when a sufficient quantity of the substance is available (typically
several milliliters) and also serves as a purification technique.[2]

Apparatus:
¢ Round-bottom flask

« Distillation head (still head) with a port for a thermometer
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Condenser (Liebig, Graham, or Allihn)

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips or a magnetic stirrer

Clamps and stands

Procedure:

Place a small volume of 2-isopropylcyclohexanol into the round-bottom flask, ensuring it is
no more than two-thirds full.

Add a few boiling chips or a magnetic stir bar to the flask to ensure smooth boiling.

Assemble the distillation apparatus. The thermometer bulb should be positioned so that its
top is level with the bottom of the side-arm of the distillation head, ensuring it accurately
measures the temperature of the vapor that is distilling.

Begin circulating cold water through the condenser.
Gently heat the flask using a heating mantle or oil bath.
Observe the temperature as the liquid begins to boil and the vapor rises.

The temperature will stabilize as the vapor condenses and collects in the receiving flask.
This stable temperature is the boiling point of the liquid.[2]

Record the temperature range over which the liquid distills. For a pure compound, this range
should be narrow (typically 1-2°C).

Method 2: Micro-Boiling Point Determination (Capillary
Method)
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This technique is ideal when only a small sample of the substance is available.[3]
Apparatus:

e Small test tube or a fusion tube

e Capillary tube, sealed at one end

e Thermometer

e Heating apparatus (e.g., Thiele tube with oil, or a melting point apparatus)

e Rubber band or wire to attach the tube to the thermometer

Procedure:

o Seal one end of a capillary tube by heating it in a flame.

e Place a small amount (a few drops) of 2-isopropylcyclohexanol into the fusion tube.

 Invert the sealed capillary tube and place it into the fusion tube with the open end
submerged in the liquid.

 Attach the fusion tube to a thermometer using a rubber band or wire.
o Heat the apparatus gradually.

e As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube
as the air inside expands and is replaced by the vapor of the substance.

» Continue gentle heating until a rapid and continuous stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The point at which the bubbling stops and the liquid just begins to enter the capillary tube is
the boiling point.[3] At this temperature, the vapor pressure of the substance equals the
atmospheric pressure.

e Record the temperature.
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Logical Workflow Visualization

The following diagram illustrates the general workflow for the experimental determination of a
liquid's boiling point.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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